S-(2-((3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)amino)-2-oxoethyl) ethanethioate

• IUPAC Name: S-[2-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-2-oxoethyl] ethanethioate
• InChI: InChI=1S/C13H14N2O2S2/c1-8(16)18-7-12(17)15-13-10(6-14)9-4-2-3-5-11(9)19-13/h2-5,7H2,1H3,(H,15,17)
• InChI Key: NYGPRJSYMIEQME-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)SCC(=O)NC1=C(C2=C(S1)CCCC2)C#N
• Molecular Formula: C13H14N2O2S2
• Molecular Weight: 294.4 g/mol

Description

“S-(2-((3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)amino)-2-oxoethyl) ethanethioate” is a compound that has been studied for its potential biological activities. It contains a nitrile substituent in the thiophene ring.

Synthesis Analysis

This compound can be synthesized by reacting the corresponding 3-thienylimino-3H-furan-2-ones with primary alcohols. The reaction of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene with ethyl cyanoacetate gives 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using 1H and 13C NMR spectroscopy. The 1H NMR spectrum shows signals at various chemical shifts, indicating the presence of different types of hydrogen atoms in the molecule. The 13C NMR spectrum also shows signals at different chemical shifts, indicating the presence of various types of carbon atoms.

Chemical Reactions Analysis

The compound can undergo various chemical reactions due to the presence of several reactive sites in its structure. These reactions can lead to the formation of new acyclic or heterocyclic compounds, depending on the reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be analyzed using various techniques. For example, its melting point can be determined using a melting point apparatus. Its NMR spectra can provide information about its molecular structure.

Future Directions

Future research could focus on further exploring the biological activities of this compound and developing new drugs based on its structure. The simplicity of the synthetic procedures, the convenience of yield production, and the diversity of the reactive sites in the produced systems play a valuable role for further heterocyclic transformations and further biological investigations.